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Compound of Interest

Compound Name: Nan 190

Cat. No.: B168524 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of NAN-190 is paramount for protecting both laboratory personnel

and the environment. This document provides a comprehensive, step-by-step guide for the

proper handling and disposal of NAN-190, a research chemical known for its use in scientific

studies. Adherence to these procedures will help mitigate risks and ensure that disposal

practices align with safety regulations.

NAN-190 is classified as a hazardous substance, primarily due to its potential to cause skin

and serious eye irritation, and its high toxicity to aquatic life.[1] Therefore, it is imperative that

this chemical is not disposed of through standard laboratory drains or as general waste.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE) for

Handling NAN-190

Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile)

inspected prior to use.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat
Standard laboratory coat to protect from skin

contact.

Respiratory Protection

May be required if handling large quantities or if

there is a risk of aerosolization. Consult your

institution's safety officer.

II. Step-by-Step Disposal Procedure
The following procedure outlines the approved method for the disposal of NAN-190 waste.

Segregation of Waste:

All materials contaminated with NAN-190, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and grossly contaminated PPE, must be

segregated from non-hazardous waste.

Waste Container Selection and Labeling:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The label should prominently display "Hazardous Waste," "NAN-190," and the associated

hazard symbols (e.g., irritant, environmentally hazardous).

Collection of Waste:

Solid Waste: Place all contaminated solid materials directly into the designated hazardous

waste container.
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Liquid Waste: Collect all NAN-190 solutions in a separate, compatible, and sealed

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

NAN-190 waste. Improper disposal can lead to significant environmental damage and

legal repercussions.

III. Emergency Procedures for Spills
In the event of a NAN-190 spill, follow these immediate steps:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

necessary protective equipment.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the substance. For solid spills, carefully sweep or scoop the material to avoid

creating dust.

Collect and Dispose: Place all contaminated absorbent material and cleaning supplies into

the designated NAN-190 hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and water.

All cleaning materials should also be disposed of as hazardous waste.
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Report the Incident: Report the spill to your laboratory supervisor and EHS department, as

per your institution's policy.

IV. Logical Workflow for NAN-190 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NAN-190.
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Caption: Workflow for the safe disposal of NAN-190 waste.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of NAN-190, fostering a culture of safety and

building trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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